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Compound of Interest

Compound Name: N-Benzylglycine ethyl ester

Cat. No.: B167273 Get Quote

N-Benzylglycine Ethyl Ester: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical properties of N-
Benzylglycine ethyl ester. The information is presented to support research, development,

and application of this compound in various scientific fields, particularly in organic synthesis

and pharmaceutical development. This guide includes a detailed summary of its physical

characteristics, comprehensive experimental protocols for both its synthesis and the

determination of its key physical properties, and visual representations of its synthetic

pathways.

Core Physical and Chemical Properties
N-Benzylglycine ethyl ester is a synthetic intermediate, primarily utilized in the field of organic

and medicinal chemistry. It is recognized for its role in peptide synthesis and as a building block

for more complex molecular structures.

Table 1: Physical and Chemical Properties of N-Benzylglycine Ethyl Ester
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Property Value Reference(s)

Molecular Formula C₁₁H₁₅NO₂ [1][2]

Molecular Weight 193.24 g/mol [1][2]

Appearance Colorless to yellow liquid [1]

Boiling Point 140-142 °C at 10 mmHg [3][4]

Density 1.031 g/mL at 25 °C [3][4]

Refractive Index (n²⁰/D) 1.506 [3][4]

Solubility

Soluble in organic solvents

such as ethanol and

dichloromethane; limited

solubility in water.

[5]

CAS Number 6436-90-4 [1][2]

Experimental Protocols
The following sections detail the experimental procedures for the synthesis of N-Benzylglycine
ethyl ester and the determination of its fundamental physical properties.

Synthesis of N-Benzylglycine Ethyl Ester
Two common methods for the synthesis of N-Benzylglycine ethyl ester are outlined below.

Method 1: N-Alkylation of Glycine Ethyl Ester Hydrochloride

This procedure involves the reaction of glycine ethyl ester hydrochloride with benzyl chloride in

the presence of a base.[6]

Materials:

Glycine ethyl ester hydrochloride

Triethylamine
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Ethanol

Benzyl chloride

Anhydrous magnesium sulfate

Water

Procedure:

To a flask, add 28.0 g of glycine ethyl ester hydrochloride, 20.0 g of triethylamine, and 200 ml

of ethanol.

Heat the mixture to reflux and maintain for 1 hour.

Cool the mixture, which will result in the precipitation of a white solid.

Filter the solid and add an additional 20.0 g of triethylamine to the filtrate.

Cool the filtrate to 0-5°C.

Slowly add 27.8 g of benzyl chloride dropwise to the cooled filtrate.

Allow the reaction to proceed at 40°C for 4 hours.

After the reaction is complete, filter the mixture.

Wash the filtrate with water until it is neutral.

Dry the solution with anhydrous magnesium sulfate and then filter off the drying agent.

The resulting residue is then distilled under reduced pressure at 100°C.

Collect the fraction at 139-142°C to yield N-Benzylglycine ethyl ester as a pale yellow oily

liquid.

Method 2: Reaction of Ethyl Bromoacetate and Benzylamine

This alternative synthesis involves the reaction of ethyl bromoacetate with benzylamine.
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Materials:

Benzylamine

Dichloromethane

Benzyltriethylammonium chloride

Diisopropylethylamine

Ethyl 2-bromoacetate

Procedure:

In a 1000 mL three-necked flask, combine 43 g (0.4 mol) of benzylamine, 250 mL of

dichloromethane, 45.6 g (0.2 mol) of benzyltriethylammonium chloride, and 12.5% (by mole)

of diisopropylethylamine.

Stir the mixture at room temperature.

Prepare a solution of 217.3 g (1.2 mol) of ethyl 2-bromoacetate in 150 mL of methylene

chloride.

Add the ethyl 2-bromoacetate solution dropwise to the stirred reaction mixture.

Maintain the reaction temperature at 25-28°C for 4 hours.

Upon completion, cool the reaction solution to 0-5°C.

Concentrate the filtrate under reduced pressure to obtain the product.

Determination of Physical Properties
The following are standard laboratory protocols that can be employed to determine the physical

properties of N-Benzylglycine ethyl ester.

1. Boiling Point Determination (Reduced Pressure Distillation)

Apparatus:
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Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Vacuum pump and manometer

Procedure:

Place a sample of N-Benzylglycine ethyl ester into the distillation flask along with a boiling

chip.

Assemble the distillation apparatus, ensuring all joints are securely sealed.

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

of the distillation flask.

Connect the apparatus to a vacuum pump and reduce the pressure to the desired level (e.g.,

10 mmHg).

Begin heating the distillation flask gently.

Record the temperature at which the liquid is actively boiling and a steady stream of distillate

is collected in the receiving flask. This temperature is the boiling point at the recorded

pressure.

2. Density Determination (Pycnometer Method)

Apparatus:

Pycnometer (a specific volume flask)

Analytical balance
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Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer.

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 25°C) until it reaches thermal equilibrium.

Adjust the volume of the water to the calibration mark, dry the outside of the pycnometer,

and weigh it.

Empty and dry the pycnometer.

Fill the pycnometer with N-Benzylglycine ethyl ester and repeat the thermal equilibration

and weighing process at the same temperature.

The density of the sample is calculated using the formula: Density_sample = (Mass_sample /

Mass_water) * Density_water

3. Refractive Index Determination (Abbe Refractometer)

Apparatus:

Abbe Refractometer

Constant temperature water bath

Dropper

Lens paper and ethanol

Procedure:

Turn on the refractometer and the constant temperature water bath set to 20°C. Allow the

instrument to equilibrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b167273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the prism surfaces of the refractometer with lens paper and a small amount of ethanol.

Place a few drops of the N-Benzylglycine ethyl ester sample onto the lower prism.

Close the prisms and allow a few moments for the sample to reach the temperature of the

instrument.

Look through the eyepiece and adjust the coarse and fine control knobs until the light and

dark fields are brought into sharp focus.

If a colored band is visible, adjust the chromaticity screw to eliminate the color and create a

sharp, single line.

Align the dividing line with the crosshairs in the eyepiece.

Read the refractive index value from the instrument's scale.

4. Solubility Determination (Gravimetric Method)

Apparatus:

Vials with screw caps

Constant temperature shaker bath

Analytical balance

Filtration apparatus (e.g., syringe with a filter)

Evaporating dish

Procedure:

Add an excess amount of N-Benzylglycine ethyl ester to a known volume of the solvent

(e.g., water, ethanol, dichloromethane) in a sealed vial.

Place the vial in a constant temperature shaker bath and agitate until equilibrium is reached

(i.e., the concentration of the dissolved solute no longer changes). This may take several
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hours.

Carefully withdraw a known volume of the saturated solution using a filtered syringe to avoid

transferring any undissolved solid.

Weigh an empty, dry evaporating dish.

Dispense the known volume of the saturated solution into the pre-weighed evaporating dish

and weigh it again.

Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood or under

gentle heat) until only the non-volatile solute (N-Benzylglycine ethyl ester) remains.

Weigh the evaporating dish with the dry residue.

The mass of the dissolved solute can be determined by subtracting the weight of the empty

dish. The solubility can then be expressed in terms of mass of solute per volume or mass of

solvent.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the synthesis protocols described above.

Start Combine Glycine Ethyl Ester HCl,
Triethylamine, and Ethanol Reflux for 1 hour Cool and Filter Add Triethylamine to Filtrate Cool to 0-5°C Add Benzyl Chloride React at 40°C for 4 hours Filter Wash with Water Dry with Anhydrous MgSO4 Distill under Reduced Pressure N-Benzylglycine Ethyl Ester

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Benzylglycine ethyl ester via N-alkylation.

Start
Combine Benzylamine, Dichloromethane,

Benzyltriethylammonium Chloride,
and Diisopropylethylamine

Stir at Room Temperature Add Ethyl 2-bromoacetate
Solution Dropwise React at 25-28°C for 4 hours Cool to 0-5°C Concentrate Filtrate

under Reduced Pressure N-Benzylglycine Ethyl Ester

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Benzylglycine ethyl ester from ethyl bromoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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